Cas no 39123-41-6 (Pyridazine,4-(3-methyl-5-isoxazolyl)-)
39123-41-6 structure
Product Name:Pyridazine,4-(3-methyl-5-isoxazolyl)-
CAS No:39123-41-6
MF:C8H7N3O
MW:161.160681009293
CID:297365
PubChem ID:45099220
Update Time:2025-04-19
Pyridazine,4-(3-methyl-5-isoxazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridazine,4-(3-methyl-5-isoxazolyl)-
- 4-(3-Methyl-5-isoxazolyl)pyridazine
- 4-(3-Methyl-5-oxazolyl)pyridazine
- 39123-41-6
- 3-Methyl-5-(pyridazin-4-yl)isoxazole
-
- Inchi: 1S/C8H7N3O/c1-6-4-8(12-11-6)7-2-3-9-10-5-7/h2-5H,1H3
- InChI Key: HZDBCXVQINNBGO-UHFFFAOYSA-N
- SMILES: O1C(=CC(C)=N1)C1=CN=NC=C1
Computed Properties
- Exact Mass: 161.05901
- Monoisotopic Mass: 161.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 51.81
Pyridazine,4-(3-methyl-5-isoxazolyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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